Cas no 68959-43-3 (Benzenesulfonamide,4-chloro-N-(3-methoxypropyl)-3-nitro-)
68959-43-3 structure
Product Name:Benzenesulfonamide,4-chloro-N-(3-methoxypropyl)-3-nitro-
CAS No:68959-43-3
MF:C10H13ClN2O5S
MW:308.738620519638
CID:503206
PubChem ID:111966
Update Time:2025-04-19
Benzenesulfonamide,4-chloro-N-(3-methoxypropyl)-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,4-chloro-N-(3-methoxypropyl)-3-nitro-
- 1-CHLORO-2-NITRO-BENZENE-24-SULFONIC ACID-3-METHOXY-PROPYL AMIDE
- 4-chloro-N-(3-methoxypropyl)-3-nitrobenzenesulfonamide
- 4-chloro-N-(3-methoxypropyl)-3-nitrobenzenesulphonamide
- 1-Chloro-4-(N-(3'-methoxypropyl)sulphamoyl)-2-nitrobenzene
- 68959-43-3
- DTXSID8071936
- NS00036785
- W-111382
- AKOS008940489
- EINECS 273-416-5
- Benzenesulfonamide, 4-chloro-N-(3-methoxypropyl)-3-nitro-
-
- Inchi: 1S/C10H13ClN2O5S/c1-18-6-2-5-12-19(16,17)8-3-4-9(11)10(7-8)13(14)15/h3-4,7,12H,2,5-6H2,1H3
- InChI Key: YAWMNZHPWVHLMW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1[N+](=O)[O-])S(NCCCOC)(=O)=O
Computed Properties
- Exact Mass: 308.02349
- Monoisotopic Mass: 308.0233704g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 98.54
Benzenesulfonamide,4-chloro-N-(3-methoxypropyl)-3-nitro- Related Literature
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1. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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